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Compound of Interest

Compound Name: ERAP1-IN-2

Cat. No.: B527348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of ERAP1-IN-2,

a small molecule inhibitor of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). This

document is intended to guide researchers in the effective use of this compound in various

experimental settings.

Background: The Role of ERAP1 in Antigen Presentation
and Disease
Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the major

histocompatibility complex (MHC) class I antigen presentation pathway.[1][2][3] Its primary

function is to trim the N-terminus of antigenic peptides that have been transported into the

endoplasmic reticulum, tailoring them to the optimal length of 8-10 amino acids for binding to

MHC class I molecules.[1] This process is essential for the subsequent presentation of these

peptides on the cell surface for recognition by CD8+ T cells, a key step in the adaptive immune

response against infected or malignant cells.[3]

Given its central role in shaping the immunopeptidome, dysregulation of ERAP1 activity has

been implicated in various diseases. Genetic variants of ERAP1 are associated with

autoimmune and autoinflammatory conditions such as ankylosing spondylitis and Behçet's

disease.[3] In the context of oncology, ERAP1 can either destroy or generate tumor-specific

antigens, thereby influencing the efficacy of the anti-tumor immune response.[3][4] Inhibition of
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ERAP1 is therefore a promising therapeutic strategy to modulate the antigen repertoire,

potentially reducing the presentation of autoantigens in autoimmune diseases or enhancing the

presentation of neoantigens in cancer to improve immunotherapy outcomes.[3][4]

Physicochemical and Solubility Data for ERAP1-IN-2
As specific data for ERAP1-IN-2 is not publicly available, the following table summarizes the

properties of a representative ERAP1 inhibitor, ERAP1-IN-1, to provide an example of the

expected characteristics of a small molecule inhibitor in this class.

Property Value Source

Compound Name
ERAP1-IN-1 (as a

representative example)
MedChemExpress

Molecular Weight 458.45 g/mol [5]

Molecular Formula C₂₀H₂₁F₃N₂O₅S [5]

CAS Number 865273-97-8 [5]

Appearance Solid (White to off-white) [5]

Solubility

In Vitro: DMSO: ≥ 250 mg/mL

(≥ 545.32 mM). It is

recommended to use

ultrasonic treatment to aid

dissolution.[5] In Vivo: Not

available.

[5]

Storage (Powder)
Store at -20°C for up to 3

years.
[6]

Storage (In Solvent)

Store at -80°C for up to 2

years, or at -20°C for up to 1

year. Avoid repeated freeze-

thaw cycles.

[5]
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Protocol 1: Preparation of a Concentrated Stock
Solution of ERAP1-IN-2
This protocol describes the preparation of a high-concentration stock solution of ERAP1-IN-2,

typically in dimethyl sulfoxide (DMSO).

Materials:

ERAP1-IN-2 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial containing the ERAP1-IN-2 powder to reach room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of ERAP1-IN-2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of sterile DMSO to the tube to achieve the

desired stock concentration (e.g., 10 mM, 20 mM, or higher, depending on solubility). For

example, to make a 10 mM stock solution from 1 mg of a compound with a molecular weight

of 458.45 g/mol , you would add 218.13 µL of DMSO.

Dissolution: Vortex the solution for several minutes to facilitate dissolution. If the compound

does not fully dissolve, sonicate the tube in a water bath for 10-15 minutes.[6] Gentle

warming up to 37°C can also be applied, but avoid excessive heat.[6]

Aliquoting and Storage: Once the compound is fully dissolved, aliquot the stock solution into

smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the
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aliquots at -20°C or -80°C for long-term stability.[6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the concentrated DMSO stock solution into an aqueous

buffer or cell culture medium for use in in vitro experiments.

Materials:

Concentrated stock solution of ERAP1-IN-2 in DMSO

Sterile, complete cell culture medium (e.g., DMEM, RPMI-1640) or desired aqueous buffer

Sterile serological pipettes and pipette tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the concentrated ERAP1-IN-2 stock solution

at room temperature.

Intermediate Dilution (Optional but Recommended): To prevent precipitation of the

compound upon addition to the aqueous medium, it is advisable to perform an intermediate

dilution of the stock solution in DMSO.

Final Dilution: Add the stock solution (or the intermediate dilution) to the pre-warmed cell

culture medium to achieve the final desired working concentration. It is crucial to add the

DMSO solution to the aqueous medium and not the other way around. Mix immediately by

gentle swirling or pipetting.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.1% (v/v), to avoid solvent-induced cytotoxicity. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent.

Use in Experiments: Use the freshly prepared working solution immediately in your cell-

based assays.
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Caption: ERAP1's role in the MHC class I antigen presentation pathway.
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Caption: Workflow for preparing ERAP1-IN-2 for experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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